Cas no 62404-05-1 (5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid)

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is a brominated thiophene derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring a 4-bromophenyl substituent and a methyl group on the thiophene ring, enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized compounds. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, given its potential as a scaffold for kinase inhibitors or other therapeutic agents. High purity and stability ensure reliable performance in synthetic applications.

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid structure

62404-05-1 structure

Product Name:5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

CAS No:62404-05-1

MF:C₁₂H₉BrO₂S

MW:297.167661428452

MDL:MFCD01830265

CID:445947

PubChem ID:7009673

Update Time:2025-06-11

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-4-methyl-
- 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID
- 5-(4-bromophenyl)-4-methylthiophene-2-carboxylic acid
- CS-0279794
- 5-(4-bromophenyl)-4-methylthiophene-2-carboxylicacid
- DTXSID70426571
- EN300-83735
- VS-02347
- AKOS000311125
- MFCD01830265
- 5-(4-bromophenyl)-4-methyl-2-thiophenecarboxylic acid
- 62404-05-1
- AA-516/12432475
- STK298738
- BBL010161
- 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid
- MDL： MFCD01830265
- Inchi： 1S/C12H9BrO2S/c1-7-6-10(12(14)15)16-11(7)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
- InChI Key： RSHQDMVKFFPVPP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=C(C)C=C(C(=O)O)S1

Computed Properties

Exact Mass: 295.95067
Monoisotopic Mass: 295.95066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 37.3

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid Pricemore >>

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